Acid Brown 188

Specification

• CAS No.: 12219-57-7
• Molecular Formula: Al2Cl3F3
• Molecular Weight: 0

Introduction

Acid Brown 188, also known by its Color Index name C.I. Acid Brown 188, is classified as a single azo class dye with significant applications in industrial dyeing processes. The compound is identified by the Chemical Abstracts Service (CAS) Registry Number 12219-57-7, with an alternative CAS number 71949-32-1 sometimes also being referenced in chemical databases. As an acid dye, it belongs to a larger category of anionic dyes that constitute a significant portion of colorants used in leather processing industries.

Physical Properties and Specifications

Acid Brown 188 possesses distinctive physical and chemical properties that make it suitable for specific industrial applications. The compound appears as a brown powder with a yellowish-brown hue when applied to substrates. Its water solubility is a particularly valuable characteristic that facilitates its application in aqueous dyeing processes.

Standard Specifications

The following table presents the standard specifications of commercial-grade Acid Brown 188:

Parameter	Specification
Type of Dye	Acid Dyes
Chemical Class	Single azo class
Color Index Number	Acid Brown 188
Physical Appearance	Brown Powder
Hue	Yellowish Brown
Solubility	Soluble in water
Dye Content	>98%
Application	Leather

These specifications represent the standard quality parameters for commercial-grade Acid Brown 188 as supplied by manufacturers.

Manufacturing Methods

The industrial synthesis of Acid Brown 188 involves a specific chemical reaction pathway. The primary manufacturing method employs a diazo coupling reaction between 4-aminobenzenesulfonic acid (after diazotization) and 2,3′,4,4′,6-pentahydroxybenzophenone. This reaction follows the typical azo dye synthesis procedure:

• Diazotization of 4-aminobenzenesulfonic acid to form a diazonium salt

• Coupling of the diazonium salt with 2,3′,4,4′,6-pentahydroxybenzophenone

• Isolation and purification of the resulting azo compound

The sulfonic acid group (-SO₃H) in the starting material contributes to the water solubility of the final product, which is a critical property for its application as an acid dye.

Applications and Uses

Primary Applications in Leather Industry

Acid Brown 188 finds its principal application in the leather dyeing industry, where it is utilized to impart yellowish-brown coloration to leather substrates. The dye's affinity for protein-based materials makes it particularly suitable for leather dyeing processes. Within this industry, the dye is valued for its:

• Good penetration into leather substrates

• Relatively stable coloration

• Compatibility with common leather processing chemicals

• Water solubility that facilitates application in conventional dyeing processes

Dyeing Mechanism

As an acid dye, Acid Brown 188 interacts with leather substrates primarily through ionic interactions between the anionic groups of the dye and the protonated amino groups of collagen fibers under acidic conditions. This mechanism allows for effective coloration of leather materials with reasonable fastness properties. The dyeing process typically involves:

• Preparation of the leather substrate through appropriate pre-treatment steps

• Application of the dye in an acidic bath

• Fixation of the dye through pH adjustment or auxiliary chemicals

• Rinsing and post-treatment steps to enhance fastness properties

Supplier	Trade Name
Hangzhou Xiasha Hengsheng (Sunshine) Chemicals Co., Ltd.	Acid Leather Brown HH
Yorkshire Group plc	Airedale Brown F3G
Yorkshire Group plc	Intrapel Brown HH
Aakash Chemicals & Dyestuffs Inc	Akacid Brown HH
Leadertech Colors Inc.	Leadertan Fast Brown HH
Vilmax SA	Vilmacor Fast Brown HH
Krishna Industries	JOTZADOPE Brown 3G
Krishna Industries	JOTZADOPE Brown 3G Wet

Additionally, several Chinese manufacturers and suppliers offer Acid Brown 188, including Hefei TNJ Chemical Industry Co., Ltd., Wuhai Shuou Technology Co., Ltd., Shanghai Botuo Biotechnology Co., LTD, Hubei Longxin Chemical Industry Co., Ltd., NANJING BANGNUO BIOTECHNOLOGY CO., LTD, and Wuhan Yuancheng Gongchuang Technology Co., Ltd.

Comparison with Other Acid Dyes

In the context of leather dyeing applications, Acid Brown 188 is one among several acid dyes utilized for achieving brown colorations. Research findings suggest that different acid dyes exhibit varying behaviors in leather dyeing processes, particularly in their interaction with other chemicals in the leather processing sequence.

For instance, comparative studies among different acid dyes have shown that dyes like Acid Black 234 demonstrate significant ability to reduce formaldehyde content in leather treated with melamine-formaldehyde resins, with Acid Brown dyes potentially offering similar beneficial effects in leather processing. These interactions may influence the selection of particular acid dyes for specific leather processing applications.

Research Directions and Future Perspectives

Current research on acid dyes for leather applications focuses on several key areas that may impact the future utilization of Acid Brown 188:

• Development of more environmentally friendly dyeing processes

• Enhancement of colorfastness properties

• Reduction of harmful chemical interactions in leather processing

• Exploration of novel fixation methods to improve dye performance

As environmental regulations become increasingly stringent worldwide, research into the ecological impact and sustainability of acid dyes like Acid Brown 188 will likely gain greater importance in the coming years. Additionally, innovations in application technologies may expand the potential uses of this dye beyond its current primary application in leather dyeing.